4-(3,4-dimethoxyphenyl)-3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 4-(3,4-dimethoxyphenyl)-3-(2-hydroxy-4,6-dimethylphenyl)-5-(2-hydroxyethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C23H25N3O5/c1-12-9-13(2)18(15(28)10-12)20-19-21(25-24-20)23(29)26(7-8-27)22(19)14-5-6-16(30-3)17(11-14)31-4/h5-6,9-11,22,27-28H,7-8H2,1-4H3,(H,24,25)
• Standard InChI Key: SVMMEUSBLSEEFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)O)C2=NNC3=C2C(N(C3=O)CCO)C4=CC(=C(C=C4)OC)OC)C

Introduction

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions targeting the formation of the pyrrolo[3,4-c]pyrazole scaffold and subsequent functionalization of the substituents:

• Formation of the Pyrrolo[3,4-c]pyrazole Core:

  • This step often involves cyclization reactions between hydrazines and α,β-unsaturated carbonyl compounds.

  • Catalysts such as acids or bases are used to facilitate the reaction.

• Introduction of Substituents:

  • Functional groups like hydroxyl and methoxy groups are introduced via selective substitution reactions.

  • Dimethoxyphenyl and hydroxyethyl groups are added through electrophilic aromatic substitution or alkylation processes.

• Purification:

  • The final compound is purified using recrystallization or chromatographic techniques.

Biological Significance

Compounds containing pyrrolo[3,4-c]pyrazole scaffolds have been studied for their diverse biological activities:

• Antioxidant Activity:

  • Similar compounds exhibit radical scavenging properties due to their hydroxyl groups.

• Cytotoxicity:

  • Derivatives of pyrazoles have shown cytotoxic effects on cancer cell lines.

• Pharmacological Potential:

  • The combination of functional groups in this compound suggests potential applications in anti-inflammatory or antimicrobial drug development.

Table: Potential Applications Based on Structural Features

Feature	Associated Activity
Hydroxyl Groups	Antioxidant activity
Pyrazole Core	Cytotoxicity against cancer cells
Aromatic Substituents	Binding to enzyme active sites
Hydroxyethyl Side Chain	Solubility and bioavailability

Limitations and Challenges

• Synthesis Complexity:

  • Multi-step synthesis increases time and cost.

  • Requires precise control over reaction conditions to avoid side products.

• Stability:

  • Hydroxyl groups may lead to oxidative degradation under certain conditions.

• Limited Data:

  • Further studies are needed to fully characterize its pharmacological profile.